Azabenzene

• CAS No.: 110-86-1
• Product Name: Azabenzene
• Molecular Formula: C5H5N
• Molecular Weight: 79.1 g/mol
• IUPAC Name: pyridine
• Standard InChI: InChI=1S/C5H5N/c1-2-4-6-5-3-1/h1-5H
• Standard InChIKey: JUJWROOIHBZHMG-UHFFFAOYSA-N
• SMILES: C1=CC=NC=C1
• Canonical SMILES: C1=CC=NC=C1
• Boiling Point: 239 °F at 760 mm Hg (NTP, 1992); 115.2 °C; 115.2-115.3 °C; 115 °C; 240°F
• Colorform: Colorless to yellow liquid.
• Density: 0.983 at 68 °F (USCG, 1999); d254 0.98; 0.98272 @ 20 °C/4 °C; Relative density (water = 1): 0.98; 0.983 at 68°F; 0.98
• Flash Point: 68 °F (NTP, 1992); 68 °F (CLOSED CUP); 20 °C (closed cup); 20 °C c.c.; 68°F
• Melting Point: -44 °F (NTP, 1992); -41.6 °C; Fp -42 °; -42°C; -42 °C; -44°F
• Physical Description: Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Density 0.978 g / cm3. Flash point 68°F. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to yellow liquid with a nauseating, fish-like odor.
• Description: Pyridine, also known as py or azabenzene, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Pyridine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Pyridine has been found throughout most human tissues, and has also been primarily detected in feces. Pyridine is also a parent compound for other transformation products, including but not limited to, 2-pyridylethylamine, 2, 6-dimethylpyridine, and 3-pyridinecarbonitrile. Pyridine is an amine, fishy, and putrid tasting compound that can be found in a number of food items such as tea, pepper (c. annuum), potato, and peppermint. This makes pyridine a potential biomarker for the consumption of these food products.; Pyridine appears as a clear colorless to light yellow liquid with a penetrating nauseating odor. Density 0.978 g / cm3. Flash point 68°F. Vapors are heavier than air. Toxic by ingestion and inhalation. Combustion produces toxic oxides of nitrogen.; Pyridine is a colorless liquid with an unpleasant smell. It can be made from crude coal tar or from other chemicals. Pyridine is used to dissolve other substances. It is also used to make many different products such as medicines, vitamins, food flavorings, paints, dyes, rubber products, adhesives, insecticides, and herbicides. Pyridine can also be formed from the breakdown of many natural materials in the environment.
• Related CAS: 15598-34-2 (perchlorate); 18820-82-1 (hydrobromide); 32001-55-1 (hydrofluoride); 543-54-4 (monosulfate); 628-13-7 (hydrochloride)
• Shelf Life: Mixtures with formamide + iodine + sulfur trioxide are storage hazards, releasing carbon dioxide & sulfuric acid.
• Solubility: greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992); 12.64 M; 1000 mg/mL at 25 °C; Miscible with water @ 20 °C; Miscible with ... alcohol, ether, and petroleum ether, oils and many organic liquids.; 1000.0 mg/mL; Solubility in water: freely soluble; Miscible
• Synonyms: monopyridine phosphate; pyridine; pyridine cyanate; pyridine dinitrate; pyridine diphosphate; pyridine disulfate; pyridine hydride; pyridine hydride (2:1); pyridine hydrochloride; pyridine ion (1-), hydrogen; pyridine ion (1-), lithium salt; pyridine ion (1-), potassium salt; pyridine ion (1-), sodium salt; pyridine ion (2+); pyridine monohydrate; pyridine monophosphate; pyridine monosulfate; pyridine nitrate; pyridine perbromate, 82Br-labeled; pyridine perchlorate; pyridine perchlorate, 2H-labeled; pyridine phosphate; pyridine phosphate (2:1); pyridine sulfate; pyridine sulfate (2:1); pyridine, hydrogen bromide; pyridine, hydrogen fluoride; pyridine, hydrogen iodide
• Vapor Density: 2.72 (NTP, 1992) (Relative to Air); 0.982 (AIR= 1); Relative vapor density (air = 1): 2.73; 2.72
• Vapor Pressure: 18 mm Hg at 68 °F ; 20 mm Hg at 77° F (NTP, 1992); 20.80 mmHg; 20.8 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 2.0; 18 mmHg at 68°F; 16 mmHg
• PubChem Compound: 1049
• Last Modified: Nov 11 2021